N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide

• Molecular Formula: C25H22N2O5S
• Molecular Weight: 462.5 g/mol
• IUPAC Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,4-dimethylphenyl)sulfonylpyridine-4-carboxamide
• InChI: InChI=1S/C25H22N2O5S/c1-15-5-8-23(16(2)13-15)33(30,31)27(25(29)19-9-11-26-12-10-19)20-6-7-22-21(14-20)24(17(3)28)18(4)32-22/h5-14H,1-4H3
• InChI Key: FGHOGZVZZZCWSD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4=CC=NC=C4)C

Description

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide, also known as AMBS, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide is not fully understood. However, studies have suggested that it may exert its anti-cancer effects by inhibiting the Akt/mTOR pathway, which is involved in cell growth and survival. Additionally, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6, and to reduce the production of reactive oxygen species. Additionally, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide in lab experiments is its versatility. It has been shown to have a wide range of therapeutic applications, making it useful in a variety of research fields. Additionally, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide has been shown to have low toxicity, making it a safer alternative to other compounds. However, one limitation of using N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide is its relatively low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide. One area of interest is its potential as a treatment for viral infections, such as influenza and HIV. Additionally, further research is needed to fully understand the mechanism of action of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide and its potential as a cancer therapy. Finally, researchers may explore ways to improve the solubility of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide to make it more accessible for use in lab experiments.
In conclusion, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide is a compound with significant potential for therapeutic applications. Its anti-inflammatory, anti-cancer, and anti-viral properties make it a promising candidate for further research. While there are limitations to using N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide in lab experiments, its versatility and low toxicity make it a valuable tool for researchers in a variety of fields.

Synthesis Methods

The synthesis of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide involves the reaction of isonicotinic acid with 2,4-dimethylbenzene sulfonyl chloride in the presence of triethylamine. The resulting product is then reacted with 3-acetyl-2-methyl-1-benzofuran-5-ylamine to yield N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide.

Scientific Research Applications

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. In vitro studies have demonstrated that N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide can inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-isonicotinoyl-2,4-dimethylbenzenesulfonamide has been shown to inhibit the replication of the influenza virus and the HIV virus.